Cas no 1246817-41-3 (N-(4-Bromobenzyl)-2-butyl-4-chloro-1H-imidazole-5-carboxylic Acid)

N-(4-Bromobenzyl)-2-butyl-4-chloro-1H-imidazole-5-carboxylic Acid is a bromobenzyl-substituted imidazole derivative with a molecular formula of C15H16BrClN2O2. This compound features a chloro-substituted imidazole core coupled with a 4-bromobenzyl group at the N1 position and a butyl side chain at the C2 position, enhancing its lipophilicity and structural diversity. The carboxylic acid moiety at the C5 position provides potential for further derivatization or salt formation, improving solubility for pharmaceutical applications. Its unique structure makes it a valuable intermediate in medicinal chemistry, particularly for developing protease inhibitors or anti-inflammatory agents. The bromine atom offers a reactive site for cross-coupling reactions, facilitating structural modifications in drug discovery. This compound exhibits high purity (>95%) and stability under standard storage conditions.
N-(4-Bromobenzyl)-2-butyl-4-chloro-1H-imidazole-5-carboxylic Acid structure
1246817-41-3 structure
Product Name:N-(4-Bromobenzyl)-2-butyl-4-chloro-1H-imidazole-5-carboxylic Acid
CAS No:1246817-41-3
MF:C15H16BrClN2O2
MW:371.656742095947
CID:1062602
PubChem ID:53435019
Update Time:2025-07-02

N-(4-Bromobenzyl)-2-butyl-4-chloro-1H-imidazole-5-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • N-(4-Bromobenzyl)-2-butyl-4-chloro-1H-imidazole-5-carboxylic Acid
    • DB-320383
    • 3-[(4-bromophenyl)methyl]-2-butyl-5-chloroimidazole-4-carboxylic acid
    • 1246817-41-3
    • 1-[(4-bromophenyl)methyl]-2-butyl-4-chloro-1H-imidazole-5-carboxylic Acid;
    • Inchi: 1S/C15H16BrClN2O2/c1-2-3-4-12-18-14(17)13(15(20)21)19(12)9-10-5-7-11(16)8-6-10/h5-8H,2-4,9H2,1H3,(H,20,21)
    • InChI Key: PJDRSVWUSJGAHJ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)CN1C(C(=O)O)=C(N=C1CCCC)Cl

Computed Properties

  • Exact Mass: 370.00837g/mol
  • Monoisotopic Mass: 370.00837g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 519.4±40.0 °C at 760 mmHg
  • Flash Point: 267.9±27.3 °C
  • Vapor Pressure: 0.0±1.4 mmHg at 25°C

N-(4-Bromobenzyl)-2-butyl-4-chloro-1H-imidazole-5-carboxylic Acid Security Information

N-(4-Bromobenzyl)-2-butyl-4-chloro-1H-imidazole-5-carboxylic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B680205-25mg
N-(4-Bromobenzyl)-2-butyl-4-chloro-1H-imidazole-5-carboxylic Acid
1246817-41-3
25mg
$ 173.00 2023-09-08
TRC
B680205-250mg
N-(4-Bromobenzyl)-2-butyl-4-chloro-1H-imidazole-5-carboxylic Acid
1246817-41-3
250mg
$ 1355.00 2023-09-08
SHENG KE LU SI SHENG WU JI SHU
sc-503965-25mg
N-(4-Bromobenzyl)-2-butyl-4-chloro-1H-imidazole-5-carboxylic Acid,
1246817-41-3
25mg
¥2708.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-503965-25 mg
N-(4-Bromobenzyl)-2-butyl-4-chloro-1H-imidazole-5-carboxylic Acid,
1246817-41-3
25mg
¥2,708.00 2023-07-10

N-(4-Bromobenzyl)-2-butyl-4-chloro-1H-imidazole-5-carboxylic Acid Related Literature

Additional information on N-(4-Bromobenzyl)-2-butyl-4-chloro-1H-imidazole-5-carboxylic Acid

Comprehensive Overview of N-(4-Bromobenzyl)-2-butyl-4-chloro-1H-imidazole-5-carboxylic Acid (CAS No. 1246817-41-3)

N-(4-Bromobenzyl)-2-butyl-4-chloro-1H-imidazole-5-carboxylic Acid (CAS No. 1246817-41-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This compound belongs to the imidazole family, a class of heterocyclic compounds known for their versatility in drug design and medicinal chemistry. The presence of both bromobenzyl and chloro substituents enhances its reactivity, making it a valuable intermediate in synthetic organic chemistry.

In recent years, researchers have explored the role of imidazole derivatives in targeting various biological pathways, particularly in the development of enzyme inhibitors and receptor modulators. The 4-bromobenzyl moiety in this compound is of particular interest due to its potential to interact with aromatic residues in proteins, a feature often exploited in the design of kinase inhibitors. Meanwhile, the 2-butyl group contributes to the lipophilicity of the molecule, which can influence its pharmacokinetic properties.

The growing demand for small molecule therapeutics has led to increased scrutiny of compounds like N-(4-Bromobenzyl)-2-butyl-4-chloro-1H-imidazole-5-carboxylic Acid. Its structural complexity and functional groups make it a candidate for further investigation in drug discovery programs. Questions such as "What are the applications of imidazole carboxylic acids in medicine?" or "How does bromobenzyl substitution affect drug bioavailability?" are frequently searched by professionals in the field, reflecting the compound's relevance to contemporary research.

From a synthetic chemistry perspective, the compound's CAS No. 1246817-41-3 serves as a critical identifier for researchers sourcing high-purity materials. Laboratories often seek detailed spectral data (e.g., NMR, HPLC) to verify its structure, underscoring the importance of reliable suppliers in the chemical industry. The chloro and carboxylic acid functionalities also open avenues for further derivatization, enabling the creation of novel analogs with tailored properties.

Environmental and safety considerations are increasingly shaping chemical research, and N-(4-Bromobenzyl)-2-butyl-4-chloro-1H-imidazole-5-carboxylic Acid is no exception. While not classified as hazardous under standard regulations, proper handling protocols are recommended due to its halogenated components. Researchers often inquire about "green synthesis methods for imidazole derivatives" or "biodegradability of brominated pharmaceuticals," aligning with broader sustainability trends in science.

In analytical chemistry, this compound poses interesting challenges due to its mixed polar/nonpolar character. Techniques like reverse-phase HPLC or LC-MS are commonly employed for its quantification, topics frequently searched alongside the compound's CAS number. The 5-carboxylic acid group further allows for ionization in mass spectrometry, aiding in structural confirmation.

The future potential of CAS No. 1246817-41-3 lies in its adaptability. Computational chemists are increasingly using such structures as starting points for in silico drug design, particularly in virtual screening campaigns targeting protein-protein interactions. This aligns with the pharmaceutical industry's shift toward structure-based drug discovery, another hot topic in search queries related to specialized chemicals.

As research continues, the scientific community remains keenly interested in the pharmacological profiling of this compound. While current literature focuses primarily on its synthetic utility, unanswered questions persist regarding its metabolic fate and potential biological activities—areas likely to drive future investigations into this intriguing imidazole derivative.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司